Cas no 18603-43-5 (1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate)

1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate structure
18603-43-5 structure
Product Name:1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
CAS No:18603-43-5
MF:C44H92NO10P
MW:826.175756454468
CID:907330
PubChem ID:91873518
Update Time:2025-04-19

1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate Chemical and Physical Properties

Names and Identifiers

    • 1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
    • L-b,g-Distearoyl-a-Lecithin
    • L-BETA,GAMMA-DISTEAROYL-ALPHA-LECITHIN DIHYDRATE
    • 3-SN-PHOSPHATIDYLCHOLINE, 1,2-DISTEAROYL DIHYDRATE
    • [(2R)-2,3-di(octadecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate;dihydrate
    • DL-alpha-lecithin-b,g-distearoyl
    • 18603-43-5
    • (R)-2,3-bis(stearoyloxy)propyl 2-(trimethylammonio)ethyl phosphate dihydrate
    • Inchi: 1S/C44H88NO8P.2H2O/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;;/h42H,6-41H2,1-5H3;2*1H2/t42-;;/m1../s1
    • InChI Key: VHRFFOPIZMXKSG-YHZVPMRTSA-N
    • SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C.O.O

Computed Properties

  • Exact Mass: 825.64588513g/mol
  • Monoisotopic Mass: 825.64588513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 44
  • Complexity: 888
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113Ų

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